

Application Notes and Protocols for Monitoring Convertase Activity in Serum Samples

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Boc-Leu-Gly-Arg-AMC*

Cat. No.: *B15542767*

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the functional assessment of complement convertase activity directly in serum samples. The described hemolytic assay is a robust method for investigating the activity of both the classical and alternative pathway convertases, making it a valuable tool for basic research, clinical diagnostics, and the development of complement-targeting therapeutics.


The central principle of this assay is the separation of convertase formation from the terminal pathway and the formation of the Membrane Attack Complex (MAC).^{[1][2]} This is achieved by forming convertases on the surface of erythrocytes in the presence of a C5 inhibitor, followed by a second step where the lytic activity of the formed convertases is revealed by the addition of a source of terminal complement components.^{[1][3]}

Complement Activation Pathways Leading to Convertase Formation

The complement system can be activated through three main pathways: the classical, lectin, and alternative pathways. All three pathways converge at the formation of C3 and C5 convertases, which are crucial enzymatic complexes that amplify the complement cascade.

- **Classical Pathway:** Initiated by the binding of C1q to antigen-antibody complexes. This leads to the cleavage of C4 and C2, forming the classical pathway C3 convertase (C4b2a).
- **Alternative Pathway:** Activated by the spontaneous hydrolysis of C3. Factor B binds to C3b and is cleaved by Factor D to form the alternative pathway C3 convertase (C3bBb).
- **Lectin Pathway:** Initiated by the binding of mannose-binding lectin (MBL) or ficolins to carbohydrates on the surface of pathogens. This pathway also leads to the formation of the C4b2a C3 convertase.

The C3 convertases cleave C3 into C3a and C3b. The binding of an additional C3b molecule to the C3 convertases forms the C5 convertases (C4b2a3b for the classical/lectin pathway and C3bBbC3b for the alternative pathway), which then cleave C5 to initiate the formation of the MAC.^[1]



[Click to download full resolution via product page](#)

Caption: Overview of Complement Convertase Formation.


Experimental Protocol: Two-Step Hemolytic Assay for Convertase Activity

This protocol is adapted from methodologies described for the direct measurement of convertase activity in serum. The assay can be tailored to measure either classical or alternative pathway convertase activity by using different erythrocyte types and buffer conditions.

Materials and Reagents

Reagent	Supplier	Notes
Normal Human Serum (NHS)	In-house or Commercial	Prepared from pooled blood of healthy donors. Should be stored in aliquots at -80°C.
Patient/Test Serum Samples	Collected and stored under the same conditions as NHS.	
Sensitized Sheep Erythrocytes (EA)	Commercial	For classical pathway analysis.
Rabbit Erythrocytes (Er)	Commercial	For alternative pathway analysis.
C5 Inhibitor (e.g., Eculizumab, OmCI)	Commercial	To block the complement cascade at the C5 level.
Guinea Pig Serum	Commercial	As a source of C5-C9 for the lytic step.
DGVB Buffer	Dextrose gelatin veronal buffer for the classical pathway.	
Mg-EGTA Buffer	Magnesium-EGTA buffer for the alternative pathway to chelate calcium and inhibit the classical and lectin pathways.	
GVB-EDTA Buffer	Gelatin veronal buffer with EDTA to stop the reaction and wash the cells.	
96-well V-bottom microplates		
Spectrophotometer	To measure absorbance at 405 nm.	

Experimental Workflow



[Click to download full resolution via product page](#)

Caption: Workflow of the Two-Step Hemolytic Assay.

Detailed Methodology

Step 1: Convertase Formation

- Preparation for Classical Pathway (CP) Assay:
 - Use sensitized sheep erythrocytes (EA).
 - Perform dilutions in DGVB buffer.
 - Use a low serum concentration (e.g., 0.5% - 1%) to prevent activation of the alternative pathway.
- Preparation for Alternative Pathway (AP) Assay:
 - Use rabbit erythrocytes (Er).
 - Perform dilutions in Mg-EGTA buffer.
 - Use a higher serum concentration (e.g., 2.5% - 5%) as the alternative pathway requires it for activation.
- In a 96-well V-bottom plate, add the erythrocyte suspension.
- Add the serum sample (patient or control) and a pre-determined concentration of a C5 inhibitor (e.g., eculizumab or OmCI).
- Incubate the plate at 37°C with shaking. For kinetic analysis and determination of the time of maximal convertase activity (T_{max}), this incubation can be performed for various time points (e.g., 0 to 60 minutes).

Step 2: Lytic Phase and Readout

- Following the incubation in Step 1, wash the erythrocytes with GVB-EDTA buffer to remove unbound serum components and the C5 inhibitor.
- Resuspend the erythrocyte pellets in GVB-EDTA buffer containing guinea pig serum (typically at a 1:40 dilution). The EDTA in the buffer prevents the formation of new

convertases from the guinea pig serum.

- Incubate the plate for a fixed time (e.g., 20-60 minutes) at 37°C to allow for MAC-mediated lysis.
- Centrifuge the plate to pellet the remaining intact erythrocytes.
- Carefully transfer the supernatant to a new flat-bottom 96-well plate.
- Measure the absorbance of the supernatant at 405 nm to quantify the amount of released hemoglobin.
- Calculate the percentage of hemolysis relative to a 100% lysis control (erythrocytes lysed with water).

Data Presentation and Interpretation

The primary output of this assay is the percentage of hemolysis, which is directly proportional to the convertase activity in the serum sample. By performing the assay over a time course, a convertase activity profile can be generated, and the T_{max} can be determined.

Table 1: Representative Time of Maximal Convertase Activity (T_{max}) Profiles

Pathway	Serum Concentration	C5 Inhibitor	Approximate T _{max} (minutes)
Classical Pathway	0.5%	OmCI	~2.5
Classical Pathway	1%	Eculizumab	~1
Alternative Pathway	3.75%	OmCI	~20
Alternative Pathway	5%	Eculizumab	~30

Note: These are example values; T_{max} should be determined empirically for each experimental setup as it can be influenced by the batch of erythrocytes and serum.

Increased or prolonged convertase activity in patient samples compared to healthy controls can indicate the presence of convertase-stabilizing factors, such as C3 nephritic factor (C3NeF) or

C4 nephritic factor (C4NeF), or gain-of-function mutations in complement components.

Table 2: Example of Convertase Activity in Patient vs. Control Sera

Sample Group	Pathway	Mean Hemolysis at Tmax (%)	Standard Deviation
Healthy Controls	Alternative Pathway	50	5
Patient with C3NeF	Alternative Pathway	85	7
Healthy Controls	Classical Pathway	60	6
Patient with C4NeF	Classical Pathway	90	8

Note: The values presented are hypothetical and for illustrative purposes. Actual results will vary.

Applications in Research and Drug Development

- **Disease Pathogenesis:** This protocol can be used to investigate the role of convertase dysregulation in various complement-mediated diseases, including C3 glomerulopathy (C3G), atypical hemolytic uremic syndrome (aHUS), and systemic lupus erythematosus.
- **Biomarker Discovery:** Measuring convertase activity can serve as a functional biomarker for disease activity and response to treatment.
- **Drug Development:** The assay is a valuable tool for screening and characterizing the efficacy of novel complement inhibitors that target the convertases or their regulatory proteins. By assessing the impact of a therapeutic candidate on convertase activity in patient serum, researchers can gain insights into its mechanism of action and potential clinical utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. A novel method for direct measurement of complement convertases activity in human serum - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [2. A novel method for direct measurement of complement convertases activity in human serum - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [3. researchgate.net \[researchgate.net\]](#)
- To cite this document: BenchChem. [Application Notes and Protocols for Monitoring Convertase Activity in Serum Samples]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b15542767/docs#application-notes-and-protocols-for-monitoring-convertase-activity-in-serum-samples\]](https://www.benchchem.com/product/b15542767/docs#application-notes-and-protocols-for-monitoring-convertase-activity-in-serum-samples)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check